2-chloro-4-nitro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 2-chloro-4-nitro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C14H12ClN3O3S/c15-10-7-8(18(20)21)5-6-9(10)13(19)17-14-16-11-3-1-2-4-12(11)22-14/h5-7H,1-4H2,(H,16,17,19)
• InChI Key: XFXXIKPCWMVOSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(S2)NC(=O)C3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C14H12ClN3O3S
• Molecular Weight: 337.8 g/mol

Description

2-chloro-4-nitro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the fields of medicine and biotechnology. This compound is also referred to as CTK7A, and its chemical formula is C14H14ClN3O3S.

Mechanism of Action

The mechanism of action of 2-chloro-4-nitro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide is not yet fully understood. However, studies have suggested that it exerts its anti-cancer activity by inducing apoptosis (programmed cell death) in cancer cells. CTK7A has also been shown to inhibit the growth and proliferation of cancer cells by interfering with the cell cycle.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-4-nitro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide exhibits a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. Additionally, CTK7A has been shown to modulate the expression of certain genes that are involved in cancer progression.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-chloro-4-nitro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide in lab experiments is its potent anti-cancer activity. This makes it an attractive candidate for further investigation as a potential anti-cancer agent. However, one of the limitations of using CTK7A is its relatively low solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for research on 2-chloro-4-nitro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide. One area of interest is the development of more efficient and scalable methods for synthesizing CTK7A. Additionally, further investigation is needed to fully understand the mechanism of action of this compound and its potential applications in medicine and biotechnology. Finally, more research is needed to explore the potential advantages and limitations of using CTK7A in various experimental settings.

Synthesis Methods

The synthesis of 2-chloro-4-nitro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide involves the reaction between 2-chloro-4-nitrobenzoic acid and 4,5,6,7-tetrahydro-1,3-benzothiazole-2-amine in the presence of acetic anhydride and sulfuric acid. The reaction is carried out under reflux conditions, and the resulting product is purified by recrystallization.

Scientific Research Applications

2-chloro-4-nitro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide has been extensively studied for its potential applications in scientific research. One of the significant areas of research is its use as an anti-cancer agent. Studies have shown that CTK7A exhibits potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, CTK7A has been investigated for its potential use as an anti-inflammatory agent, with promising results.